Cas no 948014-37-7 (3,5-Bis(trifluoromethyl)-4-chloroaniline)

• Product Name: 3,5-Bis(trifluoromethyl)-4-chloroaniline
• CAS No: 948014-37-7
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• MDL: MFCD31009361
• CID: 1037504
• PubChem ID: 45075729
• Update Time: 2025-04-20

3,5-Bis(trifluoromethyl)-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-chloroaniline
• 4-chloro-3,5-bis(trifluoromethyl)aniline
• 4-Chloro-3,5-bis-trifluoromethyl-phenylamine
• PC5858
• QC-236
• YMB01437
• SB81831
• AKOS016009620
• A19724
• AS-33012
• CS-0316814
• DTXSID80663112
• 948014-37-7
• SCHEMBL3112760

• MDL： MFCD31009361
• Inchi： 1S/C8H4ClF6N/c9-6-4(7(10,11)12)1-3(16)2-5(6)8(13,14)15/h1-2H,16H2
• InChI Key： PIKVAJGVDRGPMX-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 262.99400
• Monoisotopic Mass: 262.9936458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 227.1±40.0 ºC (760 Torr),
• Flash Point: 91.1±27.3 ºC,
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 26.02000
• LogP: 4.54100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes